ISOSTEARYL DILINOLEAMIDOPROPYL BETAINATE CHLORIDE
ISOSTEARYL DILINOLEAMIDOPROPYL BETAINATE CHLORIDE
Brand Name:
Vulcanchem
CAS No.:
185123-37-9
VCID:
VC0060713
InChI:
InChI=1S/C86H164N4O6.2ClH/c1-11-13-15-49-61-79-67-68-80(62-50-41-38-44-54-66-84(92)88-70-58-72-90(9,10)76-86(94)96-74-56-46-37-30-26-22-18-20-24-28-33-40-48-60-78(5)6)82(81(79)63-51-16-14-12-2)64-52-42-34-31-35-43-53-65-83(91)87-69-57-71-89(7,8)75-85(93)95-73-55-45-36-29-25-21-17-19-23-27-32-39-47-59-77(3)4;;/h52,64,67-68,77-82H,11-51,53-63,65-66,69-76H2,1-10H3;2*1H
SMILES:
CCCCCCC1C=CC(C(C1CCCCCC)C=CCCCCCCCC(=O)NCCC[N+](C)(C)CC(=O)OCCCCCCCCCCCCCCCC(C)C)CCCCCCCC(=O)NCCC[N+](C)(C)CC(=O)OCCCCCCCCCCCCCCCC(C)C.[Cl-].[Cl-]
Molecular Formula:
C86H166Cl2N4O6
Molecular Weight:
1423.196
ISOSTEARYL DILINOLEAMIDOPROPYL BETAINATE CHLORIDE
CAS No.: 185123-37-9
Main Products
VCID: VC0060713
Molecular Formula: C86H166Cl2N4O6
Molecular Weight: 1423.196
CAS No. | 185123-37-9 |
---|---|
Product Name | ISOSTEARYL DILINOLEAMIDOPROPYL BETAINATE CHLORIDE |
Molecular Formula | C86H166Cl2N4O6 |
Molecular Weight | 1423.196 |
IUPAC Name | 3-[8-[6-[10-[3-[dimethyl-[2-(16-methylheptadecoxy)-2-oxoethyl]azaniumyl]propylamino]-10-oxodec-1-enyl]-4,5-dihexylcyclohex-2-en-1-yl]octanoylamino]propyl-dimethyl-[2-(16-methylheptadecoxy)-2-oxoethyl]azanium;dichloride |
Standard InChI | InChI=1S/C86H164N4O6.2ClH/c1-11-13-15-49-61-79-67-68-80(62-50-41-38-44-54-66-84(92)88-70-58-72-90(9,10)76-86(94)96-74-56-46-37-30-26-22-18-20-24-28-33-40-48-60-78(5)6)82(81(79)63-51-16-14-12-2)64-52-42-34-31-35-43-53-65-83(91)87-69-57-71-89(7,8)75-85(93)95-73-55-45-36-29-25-21-17-19-23-27-32-39-47-59-77(3)4;;/h52,64,67-68,77-82H,11-51,53-63,65-66,69-76H2,1-10H3;2*1H |
Standard InChIKey | YVSZZOPXTINROB-UHFFFAOYSA-N |
SMILES | CCCCCCC1C=CC(C(C1CCCCCC)C=CCCCCCCCC(=O)NCCC[N+](C)(C)CC(=O)OCCCCCCCCCCCCCCCC(C)C)CCCCCCCC(=O)NCCC[N+](C)(C)CC(=O)OCCCCCCCCCCCCCCCC(C)C.[Cl-].[Cl-] |
Synonyms | ISOSTEARYL DILINOLEAMIDOPROPYL BETAINATE CHLORIDE |
Last Modified | Aug 20 2021 |
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